Cas no 57869-95-1 (Benzenecarboximidic acid, 3,5-dibromo-, ethyl ester)

• Product Name: Benzenecarboximidic acid, 3,5-dibromo-, ethyl ester
• CAS No: 57869-95-1
• MF: C₉H₉Br₂NO
• MW: 306.981860876083
• CID: 1607051
• PubChem ID: 85854455
• Update Time: 2025-04-21

Benzenecarboximidic acid, 3,5-dibromo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidic acid, 3,5-dibromo-, ethyl ester
• ethyl 3,5-dibromobenzimidate
• 57869-95-1
• ETHYL 3,5-DIBROMOBENZENECARBOXIMIDATE

• MDL： MFCD09751832
• Inchi： 1S/C9H9Br2NO/c1-2-13-9(12)6-3-7(10)5-8(11)4-6/h3-5,12H,2H2,1H3
• InChI Key： ZPQGAUFONVTPNS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C(=N)OCC)C=1)Br

Computed Properties

• Exact Mass: 304.90507
• Monoisotopic Mass: 304.90509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.08